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Executive Summary
Triallyl Trimesate (TAM) is a trifunctional aromatic monomer used as a high-efficiency co-agent

in the free-radical crosslinking of polyolefins.[1][2][3] Unlike standard co-agents like Triallyl

Isocyanurate (TAIC), TAM features a benzene-1,3,5-tricarboxylate core, offering distinct

thermal stability and compatibility profiles.

This guide details the use of TAM to suppress chain scission (degradation) in Polypropylene

(PP) and enhance the crosslink density in Polyethylene (PE).[3] It is particularly relevant for

developing medical-grade polymers requiring radiation sterilization resistance and high-

performance wire/cable insulation.[3]
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In polyolefins, free radicals generated by peroxides or radiation induce two competing

reactions:

Crosslinking: Recombination of macroradicals (dominant in PE).[3]

Chain Scission: Beta-scission leading to molecular weight reduction (dominant in PP).[3]

Without a co-agent, Polypropylene degrades rather than crosslinks. TAM acts as a radical trap

and bridge. Its three allyl groups rapidly react with polymer macroradicals, stabilizing them and

forming a rigid aromatic crosslink network.

Mechanism of Action
The TAM molecule possesses three reactive allylic double bonds.[3] Upon initiation (via

peroxide decomposition or irradiation):[3][4]

Initiation: Peroxide generates primary radicals (

).[3]

Transfer:

abstracts a hydrogen from the polymer backbone (

).[3]

Grafting: The polymer radical (

) attacks the allylic double bond of TAM.[3]

Network Formation: The remaining allyl groups on the grafted TAM molecule react with other

polymer radicals, locking the chains together.[3]

Mechanistic Pathway Diagram
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Figure 1: Reaction pathway showing how TAM intercepts macroradicals to favor networking

over chain scission.

Material Selection & Formulation
Reagents

Polymer Matrix:

Polypropylene (PP):[3][5][6] Isotactic PP (MFI 2-10 g/10min ).[3]

Polyethylene (PE):[3][7][8] LDPE or LLDPE (for wire/cable applications).

Crosslinking Agent (Co-agent): Triallyl Trimesate (TAM).[2][3]

Purity: >98%.[9][10]

State: Solid/Liquid (MP: ~27-34°C).[3][9] Note: Warm to 40°C to handle as liquid.

Initiator (Peroxide):

Dicumyl Peroxide (DCP): Standard for temperatures >160°C.[11]

Di(tert-butylperoxyisopropyl)benzene (BIBP): Odorless alternative, higher processing

safety.[3]

Formulation Guidelines (PHR)
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The following table provides optimized loading levels based on comparative efficiency studies

[1, 2].

Component Function Loading (PP) Loading (PE) Notes

Polyolefin Matrix 100 phr 100 phr Base resin

TAM Co-agent 1.0 - 3.0 phr 0.5 - 2.0 phr

Higher loading

for PP to

overcome

scission.

Peroxide Initiator 0.5 - 1.0 phr 1.0 - 2.5 phr

Ratio of

TAM:Peroxide

should be approx

2:1 for PP.[3]

Antioxidant Stabilizer 0.1 - 0.2 phr 0.1 - 0.2 phr

Use phenolic

antioxidants

(e.g., Irganox

1010). Avoid

sulfur-based.[3]

Experimental Protocols
Protocol A: Melt Blending & Peroxide Curing
Target Application: Automotive parts, heat-resistant molded goods.

Step 1: Compounding

Pre-heating: If TAM is solid (room temp < 27°C), warm container to 40°C until liquid.

Mixing: Use a torque rheometer (Brabender) or twin-screw extruder.

Temperature: 130°C - 140°C (Must be below peroxide decomposition temp).

Speed: 60 RPM.[3]

Time: 5-8 minutes.[3]
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Addition Order: Polymer melt

Antioxidant

TAM

Peroxide (add last to prevent scorch).[3]

Step 2: Compression Molding (Curing)[3]

Pre-heat Press: Set temperature to 180°C.

Molding: Place compounded material into mold (e.g., 1-2 mm plaque).

Cure Cycle:

Contact Pressure: 2 minutes (allow heat transfer).

High Pressure (10-15 MPa):10-15 minutes (Calculated as

of peroxide).

Cooling: Cool under pressure to ambient temperature to prevent warping.[3]

Step 3: Post-Cure (Optional but Recommended)[3]

Anneal samples at 80°C for 2 hours to remove volatile byproducts and relax internal

stresses.

Protocol B: Radiation Crosslinking (E-Beam/Gamma)
Target Application: Medical device sterilization, heat-shrink tubing.

Context: TAM is highly effective in radiation crosslinking because it lowers the required dose

(kGy) to achieve the gel point, protecting the polymer from excessive radiation damage [3].[3]

Compounding: Mix Polymer + TAM (1.0 - 3.0 phr) + Antioxidant.[3] NO Peroxide is needed.

Forming: Extrude film, tubing, or mold part.[3]
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Irradiation:

Source: Electron Beam (E-beam) or Gamma (Cobalt-60).[3]

Dose: 20 - 50 kGy.

Atmosphere: Inert (Nitrogen) preferred to prevent surface oxidation, though TAM provides

some oxidative protection.[3]

Characterization & Validation
To validate the protocol, perform the following tests. The "Gel Content" is the primary indicator

of crosslinking success.

Gel Content Determination (ASTM D2765)
Solvent: Xylene (for PE/PP).[3]

Method: Soxhlet Extraction.

Procedure:

Weigh initial sample (

).[3]

Place in stainless steel mesh cage (120 mesh).

Reflux in boiling xylene for 12 hours.

Dry residue in vacuum oven at 100°C to constant weight (

).

Calculation:

Target: >60% for effective crosslinking in PP; >75% for PE.

Hot Set Test (IEC 60811-2-1)
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Purpose: Measures mechanical integrity at elevated temperatures (above melting point).[3]

Condition: 200°C, 20 N/cm² load.

Requirement: Elongation under load < 175%; Permanent deformation < 15%.[3]
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Figure 2: Step-by-step experimental workflow for TAM-mediated crosslinking.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Scorch (Pre-cure)
Mixing temp too high; Peroxide

too active.

Reduce mixing temp to

<135°C. Switch to BIBP

peroxide.

Low Gel Content
Insufficient TAM; Oxygen

inhibition.[3]

Increase TAM to 2.5-3.0 phr.

Cure in Nitrogen atmosphere.

[3]

Surface Stickiness TAM migration (Blooming).
TAM concentration too high

(>4 phr).[3] Reduce loading.

Bubbles/Voids
Volatiles from peroxide

decomposition.[3]

Degas melt during

compounding; Maintain

pressure during cooling.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Phone: (601) 213-4426
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